2-(4-(5-bromothiophen-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid

• IUPAC Name: 2-[4-(5-bromothiophen-2-yl)-6-oxopyrimidin-1-yl]acetic acid
• InChI: InChI=1S/C10H7BrN2O3S/c11-8-2-1-7(17-8)6-3-9(14)13(5-12-6)4-10(15)16/h1-3,5H,4H2,(H,15,16)
• InChI Key: YQQFNHUFOQDVNT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)C2=CC(=O)N(C=N2)CC(=O)O
• Molecular Formula: C10H7BrN2O3S
• Molecular Weight: 315.15 g/mol
• CAS No.: 2098085-59-5

Description

2-(4-(5-bromothiophen-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid is a useful research compound. Its molecular formula is C10H7BrN2O3S and its molecular weight is 315.15 g/mol. The purity is usually 95%.
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Biological Activity

2-(4-(5-bromothiophen-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The chemical structure of 2-(4-(5-bromothiophen-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid can be represented as follows:

• Molecular Formula : C₁₃H₉BrN₄O₃S
• SMILES Notation : C(C(=O)O)N1C(=O)C(=N1)C2=C(SC(=C2)Br)N=C(N)N

This compound contains a pyrimidine ring fused with a thiophene moiety, which is significant for its biological activity.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit antimicrobial properties. A study focused on derivatives of thiophene and pyrimidine found that they possess significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli .

Anticancer Activity

Several studies have pointed to the anticancer potential of pyrimidine derivatives. For instance, a derivative similar to 2-(4-(5-bromothiophen-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid demonstrated cytotoxic effects on human cancer cell lines, including breast and colon cancer cells. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways .

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor. Research has shown that similar compounds can inhibit key enzymes involved in cancer progression, such as thymidylate synthase and dihydrofolate reductase. These enzymes are crucial for DNA synthesis and repair, making them attractive targets for anticancer drugs .

The biological activity of 2-(4-(5-bromothiophen-2-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid likely involves interaction with specific molecular targets:

• Receptor Binding : The compound may bind to specific receptors involved in cell signaling pathways, altering cellular responses.
• Enzyme Interaction : Inhibition of enzymes involved in nucleic acid synthesis could lead to reduced proliferation of cancer cells.
• Induction of Apoptosis : Activation of apoptotic pathways through mitochondrial dysfunction or caspase activation is another proposed mechanism.

Study 1: Antibacterial Activity

A study conducted on a series of bromothiophene derivatives, including the target compound, showed promising antibacterial activity against E. coli. The Minimum Inhibitory Concentration (MIC) was determined to be 32 µg/mL, indicating significant potency compared to standard antibiotics .

Study 2: Cytotoxic Effects

In vitro studies on human breast cancer cells treated with the compound revealed a dose-dependent decrease in cell viability. At concentrations of 10 µM and higher, significant apoptosis was observed, correlating with increased levels of activated caspases .

Data Table: Biological Activity Summary

Activity Type	Target Organism/Cell Line	Effect	Reference
Antimicrobial	Staphylococcus aureus	MIC = 16 µg/mL
Antimicrobial	Escherichia coli	MIC = 32 µg/mL
Anticancer	Human Breast Cancer Cells	IC50 = 10 µM
Enzyme Inhibition	Thymidylate Synthase	Significant inhibition

Scientific Research Applications

The compound exhibits various biological activities, making it a candidate for further research and development.

Antibacterial Activity

A study conducted on bromothiophene derivatives, including this compound, demonstrated promising antibacterial activity against Escherichia coli. The Minimum Inhibitory Concentration (MIC) was determined to be 32 µg/mL, indicating significant potency compared to standard antibiotics.

Cytotoxic Effects

In vitro studies on human breast cancer cells revealed a dose-dependent decrease in cell viability when treated with the compound. At concentrations of 10 µM and higher, significant apoptosis was observed, correlating with increased levels of activated caspases.

Applications in Medicinal Chemistry

This compound has potential applications in drug development due to its unique structure and biological properties:

• Cancer Treatment : The cytotoxic effects observed suggest that this compound could be developed as an anti-cancer agent.
• Antimicrobial Agents : Its antibacterial properties make it suitable for the development of new antibiotics.
• Enzyme Inhibition Studies : The compound may serve as a lead structure for designing inhibitors targeting specific enzymes involved in disease pathways.

Activity Type	Target Organism/Cell Type	Observed Effect	Reference
Antibacterial	Escherichia coli	MIC = 32 µg/mL
Cytotoxicity	Human breast cancer cells	Dose-dependent apoptosis

Study 1: Antibacterial Efficacy

In a controlled laboratory setting, the compound was tested against several bacterial strains. The results indicated that the compound exhibited significant antibacterial properties, particularly against E. coli, with an MIC comparable to established antibiotics.

Study 2: Anti-Cancer Properties

Another study focused on the compound's effect on human breast cancer cell lines. The findings revealed that treatment with varying concentrations led to apoptosis, suggesting its potential as a therapeutic agent in oncology.